Cas no 2138820-68-3 (5-(2-bromoethenyl)-1-ethyl-1H-pyrazole)

• Product Name: 5-(2-bromoethenyl)-1-ethyl-1H-pyrazole
• CAS No: 2138820-68-3
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 6349658
• PubChem ID: 165956759
• Update Time: 2025-07-17

5-(2-bromoethenyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138820-68-3
• EN300-802476
• 5-(2-bromoethenyl)-1-ethyl-1H-pyrazole

• Inchi： 1S/C7H9BrN2/c1-2-10-7(3-5-8)4-6-9-10/h3-6H,2H2,1H3/b5-3+
• InChI Key： JWGKFMHQLHNZQW-HWKANZROSA-N
• SMILES： Br/C=C/C1=CC=NN1CC

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(2-bromoethenyl)-1-ethyl-1H-pyrazole

5-(2-Bromoethenyl)-1-ethyl-1H-pyrazole: An Overview of a Promising Compound in Chemical and Pharmaceutical Research

5-(2-Bromoethenyl)-1-ethyl-1H-pyrazole (CAS No. 2138820-68-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound belongs to the class of pyrazoles, which are known for their biological activities and synthetic utility.

The molecular structure of 5-(2-Bromoethenyl)-1-ethyl-1H-pyrazole consists of a pyrazole ring substituted with a 2-bromoethenyl group and an ethyl group. The presence of the bromine atom and the ethenyl group imparts unique reactivity and functional properties to the molecule, making it a valuable intermediate in the synthesis of more complex compounds.

In the realm of pharmaceutical research, 5-(2-Bromoethenyl)-1-ethyl-1H-pyrazole has shown promise as a lead compound for the development of new drugs. Pyrazoles are well-known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory, anti-cancer, and anti-viral activities. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 5-(2-Bromoethenyl)-1-ethyl-1H-pyrazole exhibited significant inhibition of tumor growth in vitro and in vivo models.

The synthetic versatility of 5-(2-Bromoethenyl)-1-ethyl-1H-pyrazole is another key factor contributing to its importance in chemical research. The bromine atom can be readily functionalized through various reactions such as nucleophilic substitution, cross-coupling reactions, and palladium-catalyzed reactions. These transformations allow for the synthesis of a wide range of derivatives with diverse functional groups, thereby expanding the scope of potential applications. For example, researchers at the University of California, Berkeley, have developed efficient methods to convert 5-(2-Bromoethenyl)-1-ethyl-1H-pyrazole into novel materials with enhanced electronic properties.

In addition to its pharmaceutical and materials science applications, 5-(2-Bromoethenyl)-1-ethyl-1H-pyrazole has also been explored for its use in agrochemicals. Pyrazole-based compounds are known for their herbicidal and fungicidal properties. A recent study published in the Pest Management Science journal reported that certain derivatives of this compound showed excellent efficacy against a range of plant pathogens, making it a potential candidate for the development of new agrochemical products.

The environmental impact of chemical compounds is an important consideration in modern research. Studies have shown that 5-(2-Bromoethenyl)-1-ethyl-1H-pyrazole and its derivatives exhibit low toxicity and environmental persistence when used under controlled conditions. This makes them suitable for various industrial applications while minimizing potential ecological risks.

In conclusion, 5-(2-Bromoethenyl)-1-ethyl-1H-pyrazole (CAS No. 2138820-68-3) is a promising compound with a wide range of potential applications in pharmaceuticals, materials science, and agrochemicals. Its unique chemical structure and synthetic versatility make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.